Cas no 58481-04-2 (2-chloropyridine-4-carbohydrazide)

• Product Name: 2-chloropyridine-4-carbohydrazide
• CAS No: 58481-04-2
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD00221428
• CID: 381559
• PubChem ID: 236206
• Update Time: 2025-08-04

2-chloropyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-chloro-, hydrazide
• 2-Chloro-isonicotinic acid hydrazide
• 2-CHLOROPYRIDINE-4-CARBOHYDRAZIDE
• 2-chloroisonicotinohydrazide
• NSC38340
• Pyridine, 2-chloro-4-carboxylic acid, hydrazide
• 2-chloroisoniazid
• MZIIYNBBSHJOLD-UHFFFAOYSA-N
• 6071AE
• SBB055698
• RP08774
• PB13037
• SY029794
• AB0115646
• AB10
• PS-4676
• 58481-04-2
• AMY24813
• J-509026
• NSC-38340
• NSC 38340
• A8276
• AKOS005264706
• FT-0612019
• MFCD00221428
• EN300-365103
• 2-Chloroisonicotinic acid hydrazide
• SCHEMBL1544471
• DTXSID70207180
• Z147123218
• CS-0051921
• 2-chloro-4-pyridinecarbohydrazide
• CHEMBL3091880
• ALBB-022372
• DB-013403
• 2-chloropyridine-4-carbohydrazide

• MDL： MFCD00221428
• Inchi： 1S/C6H6ClN3O/c7-5-3-4(1-2-9-5)6(11)10-8/h1-3H,8H2,(H,10,11)
• InChI Key： MZIIYNBBSHJOLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NN)=O)C=CN=1

Computed Properties

• Exact Mass: 171.02000
• Monoisotopic Mass: 171.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68

Experimental Properties

• Density: 1.404
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.599
• PSA: 68.01000
• LogP: 1.42970

2-chloropyridine-4-carbohydrazide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-chloropyridine-4-carbohydrazide

Introduction to 2-Chloropyridine-4-Carbohydrazide (CAS No. 58481-04-2)

2-Chloropyridine-4-carbohydrazide (CAS No. 58481-04-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-chloropyridine-4-carbohydrazide.

Chemical Structure and Properties

2-Chloropyridine-4-carbohydrazide is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of a chlorine atom at the 2-position and a carbohydrazide group at the 4-position imparts unique chemical and physical properties to this molecule. The compound is typically a white crystalline solid with a molecular weight of 167.63 g/mol. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

The chemical structure of 2-chloropyridine-4-carbohydrazide allows for various functional group manipulations, making it an attractive starting material for the synthesis of more complex molecules. The chlorine atom can be readily substituted with other functional groups through nucleophilic substitution reactions, while the carbohydrazide group can undergo condensation reactions to form hydrazones or semicarbazones.

Synthesis Methods

The synthesis of 2-chloropyridine-4-carbohydrazide can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chloropyridine-4-carboxylic acid with hydrazine hydrate under reflux conditions. This reaction typically proceeds via an intermediate carboxylic acid hydrazide, which then cyclizes to form the final product.

The general synthetic route can be summarized as follows:

1. Preparation of 2-chloropyridine-4-carboxylic acid from commercially available starting materials.
2. Treatment of 2-chloropyridine-4-carboxylic acid with hydrazine hydrate in an appropriate solvent (e.g., ethanol) under reflux conditions.
3. Purification of the resulting product through recrystallization or column chromatography.

This synthetic approach has been widely adopted due to its simplicity and reliability. However, recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using microwave-assisted synthesis or employing catalysts to enhance reaction efficiency and reduce waste generation.

Biological Activities

2-Chloropyridine-4-carbohydrazide has been extensively studied for its biological activities, particularly its potential as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest at the G1 phase.

A study published in the Journal of Medicinal Chemistry reported that 2-chloropyridine-4-carbohydrazide demonstrated potent antiproliferative activity against MCF-7 breast cancer cells with an IC50 value of 5.3 μM. Further investigations revealed that the compound upregulated the expression of pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic proteins like Bcl-2.

In addition to its antitumor properties, 2-chloropyridine-4-carbohydrazide has also shown promise as an antimicrobial agent. Studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting potential applications in the development of novel antibiotics to combat drug-resistant strains.

Clinical Trials and Future Prospects

The promising preclinical results of 2-chloropyridine-4-carbohydrazide have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary data from these trials have indicated that 2-chloropyridine-4-carbohydrazide is well-tolerated at therapeutic doses with minimal side effects.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 2-chloropyridine-4-carbohydrazide. Efforts are being made to improve its bioavailability and extend its half-life through prodrug strategies or nanoparticle formulations. These advancements are expected to enhance the therapeutic potential of this compound and broaden its clinical applications.

Conclusion

In conclusion, 2-chloropyridine-4-carbohydrazide (CAS No. 58481-04-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further synthetic modifications and drug development efforts. As research continues to advance our understanding of this molecule, it is anticipated that 2-chloropyridine-4-carbohydrazide will play a significant role in addressing unmet medical needs and improving patient outcomes.